![molecular formula C21H14Cl2O B2661672 (2E)-3-(2,4-dichlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one CAS No. 343600-24-8](/img/structure/B2661672.png)
(2E)-3-(2,4-dichlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one
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Description
(2E)-3-(2,4-dichlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one, also known as DPP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. DPP belongs to the class of chalcones, which are known for their diverse biological activities.
Scientific Research Applications
Structural Analysis and Synthesis
The synthesis and crystal structure of chalcone derivatives, including compounds structurally similar to (2E)-3-(2,4-dichlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one, have been extensively studied. For instance, Salian et al. (2018) synthesized chalcone derivatives using the Claisen-Schmidt condensation reaction, characterized them by FT-IR, elemental analysis, and single-crystal X-ray diffraction, and analyzed their molecular interactions via Hirshfeld surface analysis (Salian et al., 2018).
Molecular Properties and Spectroscopy
Studies have explored the molecular structure, spectroscopic properties, and electronic aspects of similar chalcone compounds. For example, Najiya et al. (2014) synthesized (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, characterizing it through IR, X-ray diffraction, and DFT calculations, highlighting its potential in nonlinear optics due to its first hyperpolarizability and electron density transfer capabilities (Najiya et al., 2014).
Non-Linear Optical Properties
The nonlinear optical (NLO) properties of chalcone derivatives have been a significant area of research. Mary et al. (2015) synthesized and characterized a chalcone derivative, focusing on its first hyperpolarizability, infrared intensities, and charge transfer within the molecule using DFT methods, suggesting its application in NLO materials (Mary et al., 2015).
Antimicrobial Activity
The antimicrobial potential of chalcone compounds has also been explored. Sadgir et al. (2020) studied the synthesized (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl) prop-2-en-1-one, demonstrating moderate antimicrobial activity against selected pathogens, alongside a detailed DFT and spectroscopic characterization (Sadgir et al., 2020).
properties
IUPAC Name |
(E)-3-(2,4-dichlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14Cl2O/c22-19-12-10-17(20(23)14-19)11-13-21(24)18-8-6-16(7-9-18)15-4-2-1-3-5-15/h1-14H/b13-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSFFSHQVBVLQLB-ACCUITESSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C=CC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)/C=C/C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14Cl2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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